RUTOSIDE (rutin)

• CAS No.: 153-18-4
• Product Name: RUTOSIDE (rutin)
• Molecular Formula: C27H30O16
• Molecular Weight: 610.5 g/mol
• IUPAC Name: 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-one
• Standard InChI: InChI=1S/C27H30O16/c1-8-17(32)20(35)22(37)26(40-8)39-7-15-18(33)21(36)23(38)27(42-15)43-25-19(34)16-13(31)5-10(28)6-14(16)41-24(25)9-2-3-11(29)12(30)4-9/h2-6,8,15,17-18,20-23,26-33,35-38H,7H2,1H3/t8-,15+,17-,18+,20+,21-,22+,23+,26+,27-/m0/s1
• Standard InChIKey: IKGXIBQEEMLURG-NVPNHPEKSA-N
• Isomeric SMILES: C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)OC[C@@H]2[C@H]([C@@H]([C@H]([C@@H](O2)OC3=C(OC4=CC(=CC(=C4C3=O)O)O)C5=CC(=C(C=C5)O)O)O)O)O)O)O)O
• SMILES: O=C1C(O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO[C@H]3[C@@H]([C@@H]([C@H]([C@H](C)O3)O)O)O)O2)O)O)O)=C(C4=CC=C(O)C(O)=C4)OC5=CC(O)=CC(O)=C15
• Canonical SMILES: CC1C(C(C(C(O1)OCC2C(C(C(C(O2)OC3=C(OC4=CC(=CC(=C4C3=O)O)O)C5=CC(=C(C=C5)O)O)O)O)O)O)O)O
• Appearance: Solid powder
• Melting Point: 125 °C; 125°C
• Physical Description: Solid
• Description: Rutin, also known as rutoside or phytomelin, belongs to the class of organic compounds known as flavonoid-3-o-glycosides. These are phenolic compounds containing a flavonoid moiety which is O-glycosidically linked to carbohydrate moiety at the C3-position. Rutin exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Rutin has been primarily detected in blood. Within the cell, rutin is primarily located in the cytoplasm. Outside of the human body, rutin can be found in a number of food items such as beer, eggplant, garlic, and lemon. This makes rutin a potential biomarker for the consumption of these food products.; Rutin is a rutinoside that is quercetin with the hydroxy group at position C-3 substituted with glucose and rhamnose sugar groups. It has a role as a metabolite and an antioxidant. It is a disaccharide derivative, a quercetin O-glucoside, a tetrahydroxyflavone and a rutinoside.; A flavonol glycoside found in many plants, including buckwheat; tobacco; forsythia; hydrangea; viola, etc. It has been used therapeutically to decrease capillary fragility.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: 125 mg/L; 0.125 mg/mL
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 3-Rhamnosyl-Glucosyl Quercetin; Quercetin 3 Rutinoside; Quercetin, 3-Rhamnosyl-Glucosyl; Quercetin-3-Rutinoside; Rutin; Rutoside
• Reference: 1: Smyth RM, Aflaifel N, Bamigboye AA. Interventions for varicose veins and leg oedema in pregnancy. Cochrane Database Syst Rev. 2015 Oct 19;(10):CD001066. doi: 10.1002/14651858.CD001066.pub3. Review. PubMed PMID: 26477632.; 2: Aziz Z, Tang WL, Chong NJ, Tho LY. A systematic review of the efficacy and tolerability of hydroxyethylrutosides for improvement of the signs and symptoms of chronic venous insufficiency. J Clin Pharm Ther. 2015 Apr;40(2):177-85. doi: 10.1111/jcpt.12247. Epub 2015 Jan 29. Review. PubMed PMID: 25630350.; 3: Jacobs H, Peters R, den Hartog GJ, van der Vijgh WJ, Bast A, Haenen GR. Identification of the metabolites of the antioxidant flavonoid 7-mono-O-(β-hydroxyethyl)-rutoside in mice. Drug Metab Dispos. 2011 May;39(5):750-6. doi: 10.1124/dmd.110.036525. Epub 2011 Jan 25. PubMed PMID: 21266594.
• PubChem Compound: 5280805
• Last Modified: Nov 11 2021